N-(2-(5-(3-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzofuran-2-carboxamide

• IUPAC Name: N-[2-[5-[(3-chlorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H18ClN5O3/c24-17-6-3-4-15(10-17)13-28-14-26-21-18(23(28)31)12-27-29(21)9-8-25-22(30)20-11-16-5-1-2-7-19(16)32-20/h1-7,10-12,14H,8-9,13H2,(H,25,30)
• InChI Key: ZXWCTFBGYMAWTK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NCCN3C4=C(C=N3)C(=O)N(C=N4)CC5=CC(=CC=C5)Cl
• Molecular Formula: C23H18ClN5O3
• Molecular Weight: 447.9 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound were not found, general methods for the synthesis of similar pyrimidine derivatives involve heating under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides. The cyclization involves the acetyl methyl group and the amide carbonyl moiety.

Scientific Research Applications

Synthesis and Biological Evaluation

A study by Rahmouni et al. (2016) explored the synthesis and biological evaluation of novel pyrazolopyrimidine derivatives, emphasizing their anticancer and anti-5-lipoxygenase agents. This research highlighted the potential therapeutic applications of such compounds in treating cancer and inflammatory diseases. The structure-activity relationship analysis indicated that modifications to the pyrazolopyrimidine scaffold could yield compounds with significant biological activities (Rahmouni et al., 2016).

Enzymatic Activity Enhancement

Abd and Awas (2008) synthesized novel pyrazolopyrimidinyl keto-esters and studied their impact on increasing the reactivity of cellobiase, an enzyme relevant in biofuel production and biomass conversion. This work suggests the compound's potential in biochemical applications, enhancing enzymatic reactions for industrial and environmental technologies (Abd & Awas, 2008).

Antimicrobial Screening

Idrees et al. (2020) focused on synthesizing benzofuran-2-yl derivatives with antimicrobial properties, showcasing the versatility of pyrazolopyrimidine compounds in developing new antibiotics. Their research demonstrates the effectiveness of these compounds against various pathogenic bacteria, underscoring their importance in addressing the growing issue of antibiotic resistance (Idrees et al., 2020).

Novel Isoxazolines and Isoxazoles Synthesis

Another study by Rahmouni et al. (2014) described the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives. This research is pivotal in medicinal chemistry, providing a pathway to new compounds with potential therapeutic applications (Rahmouni et al., 2014).